3-Bromo-4-nitrophthalide
Cat. No. B8479518
M. Wt: 258.03 g/mol
InChI Key: DJMRVQFVMPUTGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08097627B2
Procedure details
18.25 g of hydrazine sulfate and 14.88 g of sodium carbonate are stirred in 300 ml of DMF at 100° C. for one hour. Then, 7.24 g of 3-bromo-4-nitro-phthalide in 100 ml of DMF is added, and it is stirred for another 4 hours at 100° C. It is added to water, extracted several times with ethyl acetate, and the organic phase is washed with water and brine. It is dried, and the solvent is removed in a vacuum. After recrystallization from ethyl acetate, 2.35 g of 5-nitro-phthalazin-1-one is obtained as a solid.
Identifiers
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REACTION_CXSMILES
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S(O)(O)(=O)=O.[NH2:6][NH2:7].C(=O)([O-])[O-].[Na+].[Na+].Br[CH:15]1[C:24]2[C:19](=[CH:20][CH:21]=[CH:22][C:23]=2[N+:25]([O-:27])=[O:26])[C:17](=O)[O:16]1.O>CN(C=O)C>[N+:25]([C:23]1[CH:22]=[CH:21][CH:20]=[C:19]2[C:24]=1[CH:15]=[N:6][NH:7][C:17]2=[O:16])([O-:27])=[O:26] |f:0.1,2.3.4|
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Inputs
Step One
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Name
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Quantity
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18.25 g
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Type
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reactant
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Smiles
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S(=O)(=O)(O)O.NN
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Name
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Quantity
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14.88 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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Quantity
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300 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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7.24 g
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Type
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reactant
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Smiles
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BrC1OC(=O)C2=CC=CC(=C12)[N+](=O)[O-]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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Details
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it is stirred for another 4 hours at 100° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted several times with ethyl acetate
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WASH
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Type
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WASH
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Details
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the organic phase is washed with water and brine
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CUSTOM
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Type
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CUSTOM
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Details
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It is dried
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent is removed in a vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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After recrystallization from ethyl acetate
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C1=C2C=NNC(C2=CC=C1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.35 g | |
| YIELD: CALCULATEDPERCENTYIELD | 43.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
